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Compound of Interest

Compound Name: Disilanol

Cat. No.: B1248394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disilanol (H₃SiSiH₂OH) is the simplest acyclic silanol containing a silicon-silicon bond. As a

silicon analogue of ethanol, it has garnered interest for its potential role in materials science

and as a structural motif in medicinal chemistry. However, its inherent instability presents

significant challenges to its synthesis, isolation, and characterization. This technical guide

provides a comprehensive overview of disilanol, summarizing its chemical identifiers,

properties, and the current understanding of its synthesis and reactivity. It also touches upon

the broader context of silanols in biological systems and drug discovery, acknowledging the

limited specific data available for the parent disilanol.

Chemical Identifiers and Properties
A summary of the key identifiers and computed properties for disilanol is presented below.
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Identifier Type Value

CAS Number 87963-93-7[1]

IUPAC Name hydroxy(silyl)silane[1]

Molecular Formula H₆OSi₂[1]

Molecular Weight 78.22 g/mol [1]

InChI InChI=1S/H₆OSi₂/c1-3-2/h1H,3H₂,2H₃[1]

InChIKey GKOZKEKDBJADSV-UHFFFAOYSA-N[1]

SMILES O[SiH₂][SiH₃][1]

Synonyms disilanol, hydroxy(silyl)silane, CHEBI:37174[1]

Synthesis and Reactivity
The synthesis of the parent disilanol is challenging due to its propensity to undergo self-

condensation to form disiloxane (H₃Si-O-SiH₃).[2] While specific, detailed experimental

protocols for the isolation of unsubstituted disilanol are not readily available in the literature,

general methods for the synthesis of substituted silanols can be adapted. The most common

approach involves the controlled hydrolysis of a corresponding halosiloane or alkoxysilane.

General Experimental Protocol: Catalytic Hydrolysis of a
Dihydrosilane (Adapted for Disilanol)
This protocol is a generalized procedure adapted from the synthesis of substituted silanols and

may require significant optimization for the successful synthesis and trapping of disilanol.[3]

Objective: To synthesize disilanol via the catalytic hydrolysis of disilane.

Materials:

Disilane (Si₂H₆)

Deoxygenated Tetrahydrofuran (THF), anhydrous
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Degassed, deionized water

Rhodium(III) or Iridium(III) catalyst complex (e.g., {MCl[SiMe₂(o-C₆H₄PPh₂)]₂})[3]

Schlenk line and glassware

Pressure-rated reaction vessel

Procedure:

All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon)

using standard Schlenk techniques to prevent premature hydrolysis and condensation.[3]

In a flame-dried, pressure-rated reaction vessel, dissolve the catalyst in anhydrous,

deoxygenated THF.

Add a stoichiometric amount of degassed, deionized water to the solution.

Introduce a controlled amount of disilane gas into the reaction vessel.

The reaction mixture is stirred at a controlled temperature (e.g., 25°C) and monitored for the

evolution of hydrogen gas, which indicates the progress of the hydrolysis.[3]

Upon completion, the product would ideally be analyzed in situ using spectroscopic methods

(e.g., NMR, IR) due to its expected instability.

Expected Reaction:

Si₂H₆ + H₂O --(Catalyst)--> H₃SiSiH₂OH + H₂

Stability and Condensation
Simple silanols, including disilanol, are known to be unstable and readily undergo

condensation to form siloxanes.[2] This reaction is catalyzed by both acids and bases. The

driving force for this condensation is the formation of a thermodynamically stable Si-O-Si bond.

H₃SiSiH₂OH + H₃SiSiH₂OH ⇌ H₃SiSiH₂-O-SiH₂SiH₃ + H₂O

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7668052/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7668052/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7668052/
https://www.benchchem.com/product/b1248394?utm_src=pdf-body
https://www.researchgate.net/figure/A-Structures-of-some-silanol-based-biologically-active-compounds-B-Structures-and_fig1_373863301
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The stability of silanols can be enhanced by the presence of bulky substituents on the silicon

atom, which sterically hinder the condensation reaction.

Analytical Characterization
Due to its instability, the characterization of disilanol would likely require in situ spectroscopic

analysis of the reaction mixture.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ²⁹Si NMR would be crucial for

identifying the Si-H and Si-OH protons and the silicon environments.

Infrared (IR) Spectroscopy: The presence of a characteristic O-H stretching vibration for the

silanol group and Si-H stretching vibrations would be expected.

Mass Spectrometry (MS): High-resolution mass spectrometry could be used to confirm the

molecular weight and fragmentation pattern of disilanol.

Biological Activity and Drug Development
Applications
There is a scarcity of data on the specific biological activity of disilanol. However, the broader

class of silanols has been investigated in the context of drug discovery and toxicology.

Silanols are known to be more acidic than their carbon analogues (alcohols) and can act as

hydrogen bond donors.[4] This property can be exploited in drug design to enhance binding

affinity to biological targets.[4] Silicon-containing compounds, in general, are often more

lipophilic than their carbon counterparts, which can influence their pharmacokinetic properties.

[5]

Recent studies have highlighted the role of specific surface silanol groups on silica particles in

inducing toxicity. "Nearly free silanols" have been identified as key moieties that can interact

with cell membranes and trigger inflammatory responses.[3] This suggests that the biological

effects of silanols are highly dependent on their chemical environment and accessibility.

The potential for silanols to interact with metal ions, such as aluminum and iron, has also been

noted, which could have implications for their biological effects in various physiological and

pathological processes.[6]
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Signaling Pathways and Experimental Workflows
Given the lack of specific biological data for disilanol, diagrams of signaling pathways are not

feasible. However, a logical workflow for the synthesis and subsequent condensation of

disilanol can be visualized.

General Synthesis and Condensation of Disilanol
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Water (H₂O)

Click to download full resolution via product page

Caption: A logical workflow illustrating the catalytic synthesis of disilanol from disilane and its

subsequent condensation to disiloxane.

Conclusion
Disilanol remains a challenging molecule to study due to its inherent instability. While its

fundamental chemical identifiers and properties can be computationally derived, experimental

data, particularly regarding its synthesis and biological activity, are scarce. The broader

understanding of silanol chemistry suggests that disilanol could possess interesting properties

relevant to materials science and drug discovery. However, future research will need to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1248394?utm_src=pdf-body
https://www.benchchem.com/product/b1248394?utm_src=pdf-body
https://www.benchchem.com/product/b1248394?utm_src=pdf-body-img
https://www.benchchem.com/product/b1248394?utm_src=pdf-body
https://www.benchchem.com/product/b1248394?utm_src=pdf-body
https://www.benchchem.com/product/b1248394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


overcome the significant synthetic hurdles to enable a more thorough investigation of this

simple yet elusive molecule. For drug development professionals, the key takeaway is the

potential of the silanol moiety as a hydrogen-bonding component and a means to modulate

physicochemical properties, though the instability of simple silanols like disilanol currently

limits their direct application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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